Cas no 1785580-32-6 (2-Amino-4-(difluoromethyl)phenol)

• Product Name: 2-Amino-4-(difluoromethyl)phenol
• CAS No: 1785580-32-6
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 5708771
• PubChem ID: 84650845
• Update Time: 2025-10-31

2-Amino-4-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1296123
• 2-Amino-4-(difluoromethyl)phenol
• WBPVHALSVWSOCY-UHFFFAOYSA-N
• SCHEMBL13766036
• 1785580-32-6

• Inchi： 1S/C7H7F2NO/c8-7(9)4-1-2-6(11)5(10)3-4/h1-3,7,11H,10H2
• InChI Key： WBPVHALSVWSOCY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)O)F

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-4-(difluoromethyl)phenol

Professional Introduction to Compound with CAS No. 1785580-32-6 and Product Name: 2-Amino-4-(difluoromethyl)phenol

2-Amino-4-(difluoromethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1785580-32-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its amino and difluoromethyl substituents on a phenolic backbone, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of both polar and halogenated functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-amino-4-(difluoromethyl)phenol is highly intriguing from a chemical perspective. The aromatic ring is flanked by an amino group at the 2-position and a difluoromethyl group at the 4-position, which introduces both basicity and electron-withdrawing effects, respectively. This combination can influence the compound's reactivity, solubility, and interaction with biological targets. The amino group serves as a nucleophilic center, enabling nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, making it an attractive feature for pharmacokinetic optimization.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and selectivity in biological systems. The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature has been leveraged in the development of various drug candidates targeting inflammatory diseases, infectious agents, and even oncological disorders. The amino-phenol core of 2-amino-4-(difluoromethyl)phenol also resembles several known pharmacophores found in therapeutic agents, suggesting potential applications in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized derivatives of 2-amino-4-(difluoromethyl)phenol to develop novel scaffolds for small-molecule drugs. For instance, modifications at the amino or hydroxyl positions can introduce additional functional groups or linkages necessary for target interaction. The flexibility of this compound's structure allows chemists to explore diverse synthetic pathways, including condensation reactions with carboxylic acids or aldehydes to form amides or esters, respectively.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-amino-4-(difluoromethyl)phenol as an intermediate for antiviral and antibacterial agents. The combination of an amino group for hydrogen bonding interactions and a difluoromethyl group for lipophilic modulation makes it an ideal candidate for designing molecules that can interact effectively with biological targets. Recent studies have shown that derivatives of this compound exhibit promising activity against certain pathogens by disrupting essential metabolic pathways or inhibiting key enzymes involved in replication.

From a synthetic chemistry standpoint, the preparation of 2-amino-4-(difluoromethyl)phenol involves multi-step processes that highlight its complexity and utility. Traditional methods often involve fluorination reactions followed by selective functionalization at specific positions on the aromatic ring. Advances in catalytic systems have enabled more efficient and selective transformations, reducing side reactions and improving yields. These developments have not only simplified the synthesis but also opened new avenues for exploring its derivatives.

The biological activity of 2-amino-4-(difluoromethyl)phenol has been further investigated through computational modeling and experimental screening. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory responses. The presence of both polar and non-polar regions allows it to engage multiple binding sites simultaneously, potentially enhancing its therapeutic efficacy. Such findings underscore its significance as a lead compound in drug discovery programs targeting chronic diseases.

In conclusion, 2-amino-4-(difluoromethyl)phenol (CAS No. 1785580-32-6) represents a fascinating compound with broad applications in pharmaceutical chemistry and material science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic methodologies and biological activities associated with halogenated aromatic compounds like this one, its relevance is expected to grow further. The ongoing exploration of its derivatives promises to yield novel insights into disease mechanisms and innovative solutions for treating various conditions.